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Boiling Point Battle: n-Undecane vs. the
Branched 5,5-Dimethylnonane

In the world of aliphatic hydrocarbons, molecular structure plays a defining role in dictating
physical properties. This guide provides a comparative analysis of the boiling points of two C11
isomers: the linear n-undecane and the branched 5,5-dimethylnonane. For researchers and
professionals in drug development and chemical synthesis, understanding these differences is
crucial for processes such as purification, solvent selection, and reaction condition optimization.

Executive Summary of Physicochemical Properties

The boiling point is a critical physical constant that reflects the strength of intermolecular forces.
In the case of nonpolar alkanes like n-undecane and 5,5-dimethylnonane, these forces are
primarily London dispersion forces. As the data below indicates, the linear structure of n-
undecane allows for stronger intermolecular attractions compared to its branched isomer,
resulting in a significantly higher boiling point.
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Property n-Undecane 5,5-Dimethylnonane
Molecular Formula CiiH24 Ci1H24

Molecular Weight 156.31 g/mol 156.31 g/mol

Boiling Point 196 °C[1][2] 178.9 °C (Predicted)
Structure Straight-chain alkane Branched-chain alkane

The Decisive Factor: Molecular Structure and
Intermolecular Forces

The nearly 17-degree difference in boiling points between n-undecane and 5,5-
dimethylnonane can be attributed to their distinct molecular geometries.

n-Undecane, with its linear "straight-chain" structure, allows for a larger surface area for
intermolecular contact. This proximity between molecules maximizes the effect of London
dispersion forces, the transient dipole-induced dipole attractions that hold the molecules
together in the liquid phase. More energy, in the form of heat, is required to overcome these
stronger forces and allow the molecules to escape into the vapor phase.

5,5-Dimethylnonane, on the other hand, is a branched-chain alkane. The two methyl groups
attached to the central carbon atom create a more compact, somewhat spherical shape. This
branching hinders the close packing of molecules, reducing the effective surface area for
intermolecular interactions.[3] Consequently, the London dispersion forces are weaker, and
less energy is needed to reach the boiling point.
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Influence of Molecular Structure on Boiling Point

n-Undecane 5,5-Dimethylnonane
Linear Structure Branched Structure
Large Surface Area Small Surface Area
Stronger van der Waals Forces Weaker van der Waals Forces

Higher Boiling Point (196 °C) Lower Boiling Point (~179 °C)

Click to download full resolution via product page

Molecular structure's effect on boiling point.

Experimental Determination of Boiling Point

The boiling points of liquid alkanes can be experimentally determined using standard laboratory
procedures. A widely accepted method is distillation, as outlined in ASTM D1078.

Experimental Protocol: Distillation Range of Volatile
Organic Liquids (Based on ASTM D1078)

This test method is designed to determine the distillation range of liquids that are chemically
stable during the process and boil between 30 and 350 °C.[4][5][6]
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3.

. Apparatus:

Distillation flask

Condenser

Graduated receiving cylinder

Calibrated thermometer or temperature sensor

Heat source (e.g., heating mantle)

. Procedure:

A 100 mL sample of the alkane is measured into the distillation flask.

The flask is connected to the condenser and the thermometer is positioned so that the top of
the bulb is level with the bottom of the side arm of the flask.

The sample is heated at a controlled rate.

The temperature at which the first drop of distillate falls from the condenser is recorded as
the initial boiling point.

Heating is continued, and the temperature is recorded as the volume of distillate in the
receiving cylinder increases.

The final boiling point is the maximum temperature observed during the distillation.

The barometric pressure is recorded to correct the observed boiling point to standard
pressure.

Data Analysis: The observed boiling point is corrected for any deviation from standard

atmospheric pressure (760 mmHg). The distillation range, from the initial to the final boiling

point, provides an indication of the purity of the substance. For a pure compound, this range

should be narrow.
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This detailed comparison underscores the fundamental principle that even with the same
molecular formula, subtle changes in molecular architecture can lead to significant differences
in the physical properties of organic compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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